Bromoform
Bromoform
Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A lachrymator. Used as a solvent and to make pharmaceuticals. Often stabilized with 1 to 3% ethanol.
Bromoform is a member of bromomethanes and a bromohydrocarbon.
Exposure to bromoform may occur from the consumption of chlorinated drinking water. The acute (short- term) effects from inhalation or ingestion of high levels of bromoform in humans and animals consist of nervous system effects such as the slowing down of brain functions, and injury to the liver and kidney. Chronic (long-term) animal studies indicate effects on the liver, kidney, and central nervous system (CNS) from oral exposure to bromoform. Human data are considered inadequate in providing evidence of cancer by exposure to bromoform, while animal data indicate that long-term oral exposure can cause liver and intestinal tumors. Bromoform has been classified as a Group B2, probable human carcinogen.
Bromoform is a natural product found in Ascophyllum nodosum, Mastocarpus stellatus, and other organisms with data available.
Bromoform can cause cancer according to The Environmental Protection Agency (EPA).
Bromoform (CHBr3) is a brominated organic solvent, pale yellow liquid at room temperature, with a high refractive index, very high density, and sweet odor is similar to that of chloroform. It is a trihalomethane, and is one of the four haloforms, the others being fluoroform, chloroform, and iodoform. Bromoform can be prepared by the haloform reaction using acetone and sodium hypobromite, by the electrolysis of potassium bromide in ethanol, or by treating chloroform with aluminum bromide. Most of the bromoform that enters the environment is formed as disinfection byproducts known as the trihalomethanes when chlorine is added to drinking water or swimming pools to kill bacteria. In the past, it was used as a solvent, sedative and flame retardant, but now it is mainly used as a laboratory reagent. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L683)
Bromoform is a member of bromomethanes and a bromohydrocarbon.
Exposure to bromoform may occur from the consumption of chlorinated drinking water. The acute (short- term) effects from inhalation or ingestion of high levels of bromoform in humans and animals consist of nervous system effects such as the slowing down of brain functions, and injury to the liver and kidney. Chronic (long-term) animal studies indicate effects on the liver, kidney, and central nervous system (CNS) from oral exposure to bromoform. Human data are considered inadequate in providing evidence of cancer by exposure to bromoform, while animal data indicate that long-term oral exposure can cause liver and intestinal tumors. Bromoform has been classified as a Group B2, probable human carcinogen.
Bromoform is a natural product found in Ascophyllum nodosum, Mastocarpus stellatus, and other organisms with data available.
Bromoform can cause cancer according to The Environmental Protection Agency (EPA).
Bromoform (CHBr3) is a brominated organic solvent, pale yellow liquid at room temperature, with a high refractive index, very high density, and sweet odor is similar to that of chloroform. It is a trihalomethane, and is one of the four haloforms, the others being fluoroform, chloroform, and iodoform. Bromoform can be prepared by the haloform reaction using acetone and sodium hypobromite, by the electrolysis of potassium bromide in ethanol, or by treating chloroform with aluminum bromide. Most of the bromoform that enters the environment is formed as disinfection byproducts known as the trihalomethanes when chlorine is added to drinking water or swimming pools to kill bacteria. In the past, it was used as a solvent, sedative and flame retardant, but now it is mainly used as a laboratory reagent. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L683)
Brand Name:
Vulcanchem
CAS No.:
75-25-2
VCID:
VC21185033
InChI:
InChI=1S/CHBr3/c2-1(3)4/h1H
SMILES:
C(Br)(Br)Br
Molecular Formula:
CHBr3
Molecular Weight:
252.73 g/mol
Bromoform
CAS No.: 75-25-2
Cat. No.: VC21185033
Molecular Formula: CHBr3
Molecular Weight: 252.73 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromoform appears as a colorless liquid with a chloroform-like odor. Denser than water (density: 2.9 g / cm3 ) and slightly soluble in water. Hence sinks in water. Nonflammable. Toxic by ingestion, inhalation and skin absorption. A lachrymator. Used as a solvent and to make pharmaceuticals. Often stabilized with 1 to 3% ethanol. Bromoform is a member of bromomethanes and a bromohydrocarbon. Exposure to bromoform may occur from the consumption of chlorinated drinking water. The acute (short- term) effects from inhalation or ingestion of high levels of bromoform in humans and animals consist of nervous system effects such as the slowing down of brain functions, and injury to the liver and kidney. Chronic (long-term) animal studies indicate effects on the liver, kidney, and central nervous system (CNS) from oral exposure to bromoform. Human data are considered inadequate in providing evidence of cancer by exposure to bromoform, while animal data indicate that long-term oral exposure can cause liver and intestinal tumors. Bromoform has been classified as a Group B2, probable human carcinogen. Bromoform is a natural product found in Ascophyllum nodosum, Mastocarpus stellatus, and other organisms with data available. Bromoform can cause cancer according to The Environmental Protection Agency (EPA). Bromoform (CHBr3) is a brominated organic solvent, pale yellow liquid at room temperature, with a high refractive index, very high density, and sweet odor is similar to that of chloroform. It is a trihalomethane, and is one of the four haloforms, the others being fluoroform, chloroform, and iodoform. Bromoform can be prepared by the haloform reaction using acetone and sodium hypobromite, by the electrolysis of potassium bromide in ethanol, or by treating chloroform with aluminum bromide. Most of the bromoform that enters the environment is formed as disinfection byproducts known as the trihalomethanes when chlorine is added to drinking water or swimming pools to kill bacteria. In the past, it was used as a solvent, sedative and flame retardant, but now it is mainly used as a laboratory reagent. Bromine is a halogen element with the symbol Br and atomic number 35. Diatomic bromine does not occur naturally, but bromine salts can be found in crustal rock. (L625, L683) |
|---|---|
| CAS No. | 75-25-2 |
| Molecular Formula | CHBr3 |
| Molecular Weight | 252.73 g/mol |
| IUPAC Name | bromoform |
| Standard InChI | InChI=1S/CHBr3/c2-1(3)4/h1H |
| Standard InChI Key | DIKBFYAXUHHXCS-UHFFFAOYSA-N |
| SMILES | C(Br)(Br)Br |
| Canonical SMILES | C(Br)(Br)Br |
| Boiling Point | 301.1 °F at 760 mmHg (NTP, 1992) 149.2 °C 149.5 °C 301 °F |
| Colorform | Colorless heavy liquid Colorless to yellow liquid [Note: A solid below 47 degrees F] |
| Melting Point | 48 °F (NTP, 1992) 8.69 °C 8.3 °C 47 °F |
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